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Compound of Interest

Compound Name: Palmatine

Cat. No.: B190311 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Coptis chinensis (Huangbai) is a traditional Chinese medicinal herb renowned for

its rich content of protoberberine alkaloids, including berberine, coptisine, and palmatine.

Palmatine, in particular, has garnered significant scientific interest due to its diverse

pharmacological activities. This document provides detailed protocols for the efficient extraction

of palmatine from Coptis chinensis, with a focus on modern, high-yield techniques such as

Ultrasound-Assisted Extraction (UAE) with Deep Eutectic Solvents (DES) and conventional

solvent methods. Additionally, a standardized High-Performance Liquid Chromatography

(HPLC) method for the quantification of palmatine is described.

Data Presentation: Comparison of Extraction
Methods
The following tables summarize quantitative data from various studies on the extraction of

palmatine and other alkaloids from Coptis chinensis, offering a comparative overview of

different methodologies.

Table 1: Ultrasound-Assisted Extraction (UAE) with Deep Eutectic Solvents (DES)
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Extraction
Parameter

Optimal
Condition

Palmatine
Yield (mg/g)

Berberine
Yield (mg/g)

Reference

DES System

Choline

chloride:Phenol

(1:3 molar ratio)

16.71 57.40 [1][2]

Water Content in

DES
30% 16.71 57.40 [1][2]

Solid-to-Liquid

Ratio
1:30 g/mL 16.71 57.40 [1][2][3]

Ultrasonic Power 200 W 16.71 57.40 [1][2]

Ultrasonic

Temperature
60°C 16.71 57.40 [1][2]

Ultrasonic Time 30 min 16.71 57.40 [1][2]

DES System

Choline

chloride:Urea

(1:2 molar ratio)

with 50% water

15.63 (µg/mL) 79.23 (µg/mL) [4]

Ultrasonic Power 150 W 12.87 (µg/mL) 75.87 (µg/mL) [4]

Ultrasonic

Temperature
60°C 15.63 (µg/mL) 79.23 (µg/mL) [4]

Ultrasonic Time 15 min 15.63 (µg/mL) 79.23 (µg/mL) [4]

Table 2: Ultrasound-Assisted Extraction with Organic Acids and Other Solvents
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Solvent
System

Solid-to-
Liquid Ratio
(mL/g)

Temperatur
e (°C)

Total
Alkaloid
Yield (mg/g)

Palmatine
Yield (mg/g)

Reference

96% Lactic

Acid
30 60 139.6 Not specified [5][6]

40% Malic

Acid
30 80 133.0 Not specified [5][6]

88% Pyruvic

Acid
30 75 146.3 Not specified [5][6]

75%

Methanol
Not specified Not specified 108.2 3.7 - 7.8 [5]

75% Ethanol Not specified Not specified 107.9 3.7 - 7.8 [5]

50% Ethanol Not specified Not specified 109.1 3.7 - 7.8 [5]

Table 3: Microwave-Assisted Extraction (MAE)

Extraction
Parameter

Optimal
Condition

Palmatine
Yield (mg/g)

Total Alkaloid
Yield (mg/g)

Reference

Microwave

Power
180 W 15.58 333.94 [7]

Irradiation Time 5 min 15.58 333.94 [7]

Ethanol

Concentration
50% 15.58 333.94 [7]

Experimental Protocols
Protocol 1: Ultrasound-Assisted Extraction with Deep
Eutectic Solvent (DES)
This protocol is based on the highly efficient extraction of palmatine and berberine using a

choline chloride and phenol-based DES.[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.mdpi.com/1420-3049/30/7/1418
https://colab.ws/articles/10.3390%2Fmolecules30071418
https://www.mdpi.com/1420-3049/30/7/1418
https://colab.ws/articles/10.3390%2Fmolecules30071418
https://www.mdpi.com/1420-3049/30/7/1418
https://colab.ws/articles/10.3390%2Fmolecules30071418
https://www.mdpi.com/1420-3049/30/7/1418
https://www.mdpi.com/1420-3049/30/7/1418
https://www.mdpi.com/1420-3049/30/7/1418
https://www.researchgate.net/publication/272041046_Optimization_of_Microwave-Assisted_Extraction_of_Bioactive_Alkaloid_Compounds_from_Rhizoma_Coptidis_Coptis_chinensis_Franch
https://www.researchgate.net/publication/272041046_Optimization_of_Microwave-Assisted_Extraction_of_Bioactive_Alkaloid_Compounds_from_Rhizoma_Coptidis_Coptis_chinensis_Franch
https://www.researchgate.net/publication/272041046_Optimization_of_Microwave-Assisted_Extraction_of_Bioactive_Alkaloid_Compounds_from_Rhizoma_Coptidis_Coptis_chinensis_Franch
https://www.benchchem.com/product/b190311?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34422435/
https://www.researchgate.net/publication/353891617_Effective_Extraction_of_Palmatine_and_Berberine_from_Coptis_chinensis_by_Deep_Eutectic_Solvents-Based_Ultrasound-Assisted_Extraction
https://pmc.ncbi.nlm.nih.gov/articles/PMC8378955/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Materials and Reagents:

Coptis chinensis rhizome powder (passed through a 100-mesh sieve)

Choline chloride (analytical grade)

Phenol (analytical grade)

Deionized water

Methanol (HPLC grade)

Palmatine hydrochloride standard (≥85.7%)[3]

Berberine hydrochloride standard (≥85.9%)[3]

2. Preparation of Deep Eutectic Solvent (DES):

Prepare the DES by mixing choline chloride (hydrogen bond acceptor) and phenol (hydrogen

bond donor) in a molar ratio of 1:3.[1][2][3]

Heat the mixture at 60°C while stirring until a clear, homogeneous liquid is formed.

Prepare a 70% DES solution by adding 30% (v/v) deionized water.[1][2]

3. Extraction Procedure:

Accurately weigh 50 mg of Coptis chinensis powder and place it in a suitable extraction

vessel.[3]

Add the 70% DES solution at a solid-to-liquid ratio of 1:30 (g/mL).[1][2][3]

Place the vessel in an ultrasonic bath set to the following conditions:

Ultrasonic Power: 200 W[1][2]

Temperature: 60°C[1][2]

Time: 30 minutes[1][2]
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After sonication, centrifuge the mixture at 3000 rpm for 5 minutes.[3]

Collect the supernatant and filter it through a 0.45 µm filter membrane prior to HPLC

analysis.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Quantification of Palmatine
This protocol provides a reliable method for the simultaneous determination of multiple

alkaloids in Coptis chinensis extracts.[4][8]

1. Instrumentation and Conditions:

HPLC System: An HPLC system equipped with a UV detector.

Column: C18 column (e.g., Waters Xbridge C18, 4.6 × 150 mm, 5 µm or Xtimate C18, 4.6

mm x 250 mm, 5 µm).[4][8]

Mobile Phase A: Acetonitrile.[4]

Mobile Phase B: Water containing 0.10% formic acid or 30 mmol L-1 ammonium bicarbonate

solution (including 0.7% ammonia and 0.1% triethylamine).[4][8]

Gradient Elution:

0–2 min, 5% A

2–4 min, 5% A → 95% A

4–30 min, 95% A[4]

Flow Rate: 1.0 - 1.2 mL/min.[4][8]

Column Temperature: 30 - 40°C.[4][8]

Detection Wavelength: 270 nm or 345 nm.[2][8]

Injection Volume: 5 - 20 µL.[2][4]
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2. Preparation of Standard and Sample Solutions:

Standard Solutions: Accurately weigh palmatine hydrochloride standard and dissolve it in

methanol to prepare a stock solution. Further dilute to create a series of standard solutions

for the calibration curve.

Sample Solutions: Use the filtered supernatant from the extraction procedure.

3. Analysis:

Inject the standard and sample solutions into the HPLC system.

Identify the palmatine peak in the sample chromatogram by comparing the retention time

with that of the standard.

Quantify the amount of palmatine in the sample using the calibration curve generated from

the standard solutions.
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Caption: General workflow for the extraction and quantification of palmatine from Coptis

chinensis.
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Click to download full resolution via product page

Caption: Detailed workflow for Ultrasound-Assisted Extraction (UAE) of palmatine using a

Deep Eutectic Solvent (DES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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